(2R)-2-(3,3-Difluorocyclopentyl)propan-1-amine

• IUPAC Name: (2R)-2-(3,3-difluorocyclopentyl)propan-1-amine
• InChI: InChI=1S/C8H15F2N/c1-6(5-11)7-2-3-8(9,10)4-7/h6-7H,2-5,11H2,1H3/t6-,7?/m0/s1
• InChI Key: FXXOCEGCGUUYTF-PKPIPKONSA-N
• Canonical SMILES: CC(CN)C1CCC(C1)(F)F
• Isomeric SMILES: C[C@@H](CN)C1CCC(C1)(F)F
• Molecular Formula: C8H15F2N
• Molecular Weight: 163.21 g/mol

Description

(2R)-2-(3,3-Difluorocyclopentyl)propan-1-amine is a chemical compound that has been the subject of extensive scientific research due to its potential applications in the field of medicine. It is a chiral compound that has two enantiomers, (R)- and (S)-, with the (R)-enantiomer being the more active form. The compound has been found to have a range of biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of (2R)-2-(3,3-Difluorocyclopentyl)propan-1-amine is complex and not fully understood. It is known to act as a selective serotonin reuptake inhibitor (SSRI), which means that it increases the levels of serotonin in the brain by inhibiting its reuptake. It is also a sigma-1 receptor agonist, which means that it activates this receptor in the brain. The sigma-1 receptor is involved in a range of physiological processes, including pain perception, mood regulation, and memory formation.
Biochemical and Physiological Effects
(2R)-2-(3,3-Difluorocyclopentyl)propan-1-amine has been found to have a range of biochemical and physiological effects. It has been shown to increase the levels of serotonin in the brain, which can improve mood and reduce anxiety. It has also been found to have analgesic effects, making it a potential treatment for neuropathic pain. Additionally, it has been shown to have neuroprotective effects, which may make it useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of (2R)-2-(3,3-Difluorocyclopentyl)propan-1-amine for lab experiments is that it has been extensively studied and its properties are well understood. This makes it a reliable compound for use in experiments. However, one limitation is that it is a chiral compound, which means that the (R)- and (S)-enantiomers may have different properties. This needs to be taken into account when designing experiments.

Future Directions

There are a number of future directions for research on (2R)-2-(3,3-Difluorocyclopentyl)propan-1-amine. One area of interest is the development of new drugs based on this compound for the treatment of conditions such as depression, anxiety, and neuropathic pain. Another area of interest is the study of the compound's neuroprotective effects, which may have applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand the compound's mechanism of action and to explore its potential for use in other areas of medicine.

Synthesis Methods

The synthesis of (2R)-2-(3,3-Difluorocyclopentyl)propan-1-amine involves a series of chemical reactions. One method involves the reaction of 3,3-difluorocyclopentene with lithium diisopropylamide (LDA) to form the corresponding lithiated intermediate. This intermediate is then reacted with (R)-2-bromopropan-1-amine to yield the desired product, (2R)-2-(3,3-Difluorocyclopentyl)propan-1-amine.

Scientific Research Applications

(2R)-2-(3,3-Difluorocyclopentyl)propan-1-amine has been studied extensively for its potential applications in the field of medicine. It has been found to have a range of biochemical and physiological effects, including acting as a selective serotonin reuptake inhibitor (SSRI) and a sigma-1 receptor agonist. These properties make it a promising candidate for the development of new drugs for the treatment of a range of conditions, including depression, anxiety, and neuropathic pain.